Cas no 438221-39-7 (2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid)
438221-39-7 structure
Product Name:2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid
CAS No:438221-39-7
MF:C19H22N4O2
MW:338.403584003448
MDL:MFCD03074349
CID:3058679
PubChem ID:5059471
Update Time:2025-07-31
2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-(5-Phenyl-2H-tetrazol-2-yl)adamantan-1-yl)acetic acid
- 2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid
- BBL039591
- DB-016944
- 2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid
- 2-[3-(5-phenyltetrazol-2-yl)-1-adamantyl]acetic Acid
- STK348958
- [3-(5-PHENYL-1,2,3,4-TETRAZOL-2-YL)ADAMANTAN-1-YL]ACETIC ACID
- 2-[3-(5-PHENYL-2H-1,2,3,4-TETRAAZOL-2-YL)-1-ADAMANTYL]ACETIC ACID
- EN300-228220
- AKOS000308074
- CS-0269869
- AK-968/41170083
- [3-(5-Phenyl-tetrazol-2-yl)-adamantan-1-yl]-acetic acid
- Oprea1_806733
- [3-(5-phenyl-2H-tetrazol-2-yl)tricyclo[3.3.1.1~3,7~]dec-1-yl]acetic acid
- [3-(5-phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid
- 438221-39-7
- MFCD03074349
-
- MDL: MFCD03074349
- Inchi: 1S/C19H22N4O2/c24-16(25)11-18-7-13-6-14(8-18)10-19(9-13,12-18)23-21-17(20-22-23)15-4-2-1-3-5-15/h1-5,13-14H,6-12H2,(H,24,25)
- InChI Key: YCPNBGBGMZIDEC-UHFFFAOYSA-N
- SMILES: OC(CC12CC3CC(CC(C3)(C1)N1N=NC(C3C=CC=CC=3)=N1)C2)=O
Computed Properties
- Exact Mass: 338.17427596Da
- Monoisotopic Mass: 338.17427596Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 80.9Ų
2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB498248-100 mg |
[3-(5-Phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid |
438221-39-7 | 100MG |
€231.60 | 2022-03-23 | ||
| abcr | AB498248-250 mg |
[3-(5-Phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid |
438221-39-7 | 250MG |
€275.80 | 2022-03-23 | ||
| abcr | AB498248-500 mg |
[3-(5-Phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid |
438221-39-7 | 500MG |
€409.30 | 2022-03-23 | ||
| abcr | AB498248-1 g |
[3-(5-Phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid |
438221-39-7 | 1g |
€486.60 | 2022-03-23 | ||
| abcr | AB498248-5 g |
[3-(5-Phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid |
438221-39-7 | 5g |
€1,185.30 | 2022-03-23 | ||
| Enamine | EN300-228220-0.05g |
2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid |
438221-39-7 | 95% | 0.05g |
$88.0 | 2024-06-20 | |
| Enamine | EN300-228220-0.1g |
2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid |
438221-39-7 | 95% | 0.1g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-228220-0.25g |
2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid |
438221-39-7 | 95% | 0.25g |
$188.0 | 2024-06-20 | |
| Enamine | EN300-228220-0.5g |
2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid |
438221-39-7 | 95% | 0.5g |
$353.0 | 2024-06-20 | |
| Enamine | EN300-228220-1.0g |
2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid |
438221-39-7 | 95% | 1.0g |
$470.0 | 2024-06-20 |
2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
438221-39-7 (2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid) Related Products
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